Cas no 2227846-25-3 ((1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 2227846-25-3
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6294857
• PubChem ID: 165694419
• Update Time: 2025-06-13

(1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol
• EN300-1938166
• 2227846-25-3

• Inchi： 1S/C10H14BrNO3/c1-14-6-3-7(11)10(8(13)5-12)9(4-6)15-2/h3-4,8,13H,5,12H2,1-2H3/t8-/m1/s1
• InChI Key： GOVFXACVRJMQKQ-MRVPVSSYSA-N
• SMILES： BrC1=CC(=CC(=C1[C@@H](CN)O)OC)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol

Introduction to Compound CAS No. 2227846-25-3: (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol

(1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol, with the CAS number 2227846-25-3, is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a brominated aromatic ring and a chiral amino alcohol moiety, which make it an attractive candidate for various biological studies and drug development efforts.

The chemical structure of (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol consists of a 2-bromo-4,6-dimethoxyphenyl group attached to a chiral amino alcohol. The presence of the bromine atom and the methoxy groups on the aromatic ring imparts specific electronic and steric properties that can influence its biological activity. The chiral center at the carbon atom adjacent to the amino group adds another layer of complexity, as it can exist in two enantiomeric forms, (R) and (S). The (S) enantiomer, specifically, has been the focus of many studies due to its potential therapeutic properties.

Recent research has highlighted the potential of (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol in various biological contexts. One notable area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases and phosphatases, which are key regulators of cellular processes such as proliferation and apoptosis. This makes it a promising lead compound for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributing factor to many diseases, and compounds with antioxidant properties can help mitigate this damage. Research has demonstrated that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a valuable candidate for the development of drugs aimed at preventing or treating conditions associated with oxidative stress.

The synthesis of (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol has been optimized using various methodologies to ensure high yields and enantiomeric purity. One common approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during the synthesis process. These methods have been refined over time to achieve high efficiency and selectivity, making it feasible to produce this compound on a larger scale for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol in various therapeutic applications. Preliminary results have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. These findings suggest that it has the potential to be developed into a viable drug candidate for treating a range of diseases.

In conclusion, (1S)-2-amino-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol (CAS No. 2227846-25-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.